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molecular formula C7H6ClNO2 B091179 2-Chloro-3-nitrotoluene CAS No. 3970-40-9

2-Chloro-3-nitrotoluene

Cat. No. B091179
CAS RN: 3970-40-9
M. Wt: 171.58 g/mol
InChI Key: XTSGZXRUCAWXKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09040538B2

Procedure details

2-chloro-1-methyl-3-nitrobenzene (1 g, 5.8 mmol) was dissolved in CCl4 (10 mL), then N-bromosuccinimide (2.28 g, 12.8 mmol) and benzoyl peroxide (846 mg, 3.5 mmol) were added. The mixture was stirred overnight at reflux. The solid was removed by filtration, and the filtrate was washed with water and dried over sodium sulfate. After evaporation of the solvent, the residue was dissolved in DCM and purified on silica gel using 30% hexane/AcOEt to afford 1-(bromomethyl)-2-chloro-3-nitrobenzene (686 mg, 47% yield); 1H NMR (400 MHz, CDCl3): δ 4.64 (s, 2H), 7.42 (t, J=7.9 Hz, 1H), 7.67 (dd, J=1.6 Hz, J=7.9 Hz, 1H), 7.75 (dd, J=1.6 Hz, J=7.9 Hz, 1H).
Name
2-chloro-1-methyl-3-nitrobenzene
Quantity
1 g
Type
reactant
Reaction Step One
Name
CCl4
Quantity
10 mL
Type
solvent
Reaction Step One
Name
N-bromosuccinimide
Quantity
2.28 g
Type
reactant
Reaction Step Two
Name
benzoyl peroxide
Quantity
846 mg
Type
reactant
Reaction Step Two
Name
1-(bromomethyl)-2-chloro-3-nitrobenzene
Yield
47%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[CH3:11].[Br:12]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:12][CH2:11][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]([N+:8]([O-:10])=[O:9])[C:2]=1[Cl:1]

Inputs

Step One
Name
2-chloro-1-methyl-3-nitrobenzene
Quantity
1 g
Type
reactant
Smiles
ClC1=C(C=CC=C1[N+](=O)[O-])C
Name
CCl4
Quantity
10 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
N-bromosuccinimide
Quantity
2.28 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
benzoyl peroxide
Quantity
846 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux
CUSTOM
Type
CUSTOM
Details
The solid was removed by filtration
WASH
Type
WASH
Details
the filtrate was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
After evaporation of the solvent
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in DCM
CUSTOM
Type
CUSTOM
Details
purified on silica gel using 30% hexane/AcOEt

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
1-(bromomethyl)-2-chloro-3-nitrobenzene
Type
product
Smiles
BrCC1=C(C(=CC=C1)[N+](=O)[O-])Cl
Measurements
Type Value Analysis
AMOUNT: MASS 686 mg
YIELD: PERCENTYIELD 47%
YIELD: CALCULATEDPERCENTYIELD 47.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.